Cas no 80875-07-6 ((2R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide)
80875-07-6 structure
Product Name:(2R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide
CAS No:80875-07-6
MF:C10H20N2OS
MW:216.343601226807
CID:1803991
PubChem ID:13362143
Update Time:2025-09-24
(2R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-amino-N-(2,2,4,4-tetramethylthietan-3-yl)propanamide
- Propanamide,2-amino-N-(2,2,4,4-tetramethyl-3-thietanyl)-,(2R)
- (2R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide
- N-(2,2,4,4-Tetramethyl-3-thietanyl)-D-alaninamide
- 2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide, (R)-
- D-ALANINE TETRAMETHYLTHIETANE AMIDE
- N-(2,2,4,4-Tetramethylthietan-3-yl)-D-alaninamide
- Alitame - Alanine Amide Impurity
- 80875-07-6
- DTXSID80538295
- SCHEMBL7672290
- (R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide
- Q27255999
- Propanamide, 2-amino-N-(2,2,4,4-tetramethyl-3-thietanyl)-, (2R)-
- UNII-311QIR6SCE
- 311QIR6SCE
- CHEBI:174096
- ALITAME - ALANINE AMIDE IMPURITY [USP-RS]
-
- Inchi: 1S/C10H20N2OS/c1-6(11)7(13)12-8-9(2,3)14-10(8,4)5/h6,8H,11H2,1-5H3,(H,12,13)/t6-/m1/s1
- InChI Key: VAVRZFPMKSCTDL-ZCFIWIBFSA-N
- SMILES: S1C(C)(C)C(C1(C)C)NC([C@@H](C)N)=O
Computed Properties
- Exact Mass: 287.16700
- Monoisotopic Mass: 216.12963444g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 80.4Ų
Experimental Properties
- PSA: 116.50000
- LogP: 3.00800
(2R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide Security Information
- Hazardous Material transportation number:NONH for all modes of transport
(2R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A536503-1mg |
(2R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide |
80875-07-6 | 1mg |
$ 205.00 | 2022-06-08 | ||
| TRC | A536503-2.5mg |
(2R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide |
80875-07-6 | 2.5mg |
$ 380.00 | 2022-06-08 | ||
| TRC | A536503-5mg |
(2R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide |
80875-07-6 | 5mg |
$ 570.00 | 2022-06-08 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1012859-25MG |
(2R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide |
80875-07-6 | 25mg |
¥5831.2 | 2024-12-26 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1012859-25MG |
80875-07-6 | 25MG |
¥7147.52 | 2023-04-13 |
(2R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
80875-07-6 ((2R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide) Related Products
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